Cas no 1688702-80-8 (4-Propoxy-2-methylphenylboronic acid, pinacol ester)

• Product Name: 4-Propoxy-2-methylphenylboronic acid, pinacol ester
• CAS No: 1688702-80-8
• MF: C₁₆H₂₅BO₃
• MW: 276.178905248642
• CID: 4611075
• Update Time: 2025-06-14

4-Propoxy-2-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Propoxy-2-methylphenylboronic acid, pinacol ester
• 4,4,5,5-TETRAMETHYL-2-(2-METHYL-4-PROPOXYPHENYL)-1,3,2-DIOXABOROLANE

• Inchi： 1S/C16H25BO3/c1-7-10-18-13-8-9-14(12(2)11-13)17-19-15(3,4)16(5,6)20-17/h8-9,11H,7,10H2,1-6H3
• InChI Key： XKZKJMFESWWGOR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C)OCCC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Topological Polar Surface Area: 27.7

Additional information on 4-Propoxy-2-methylphenylboronic acid, pinacol ester

Recent Advances in the Application of 4-Propoxy-2-methylphenylboronic acid, pinacol ester (CAS: 1688702-80-8) in Chemical Biology and Pharmaceutical Research

4-Propoxy-2-methylphenylboronic acid, pinacol ester (CAS: 1688702-80-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pinacol ester-protected boronic acid moiety, serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including drug candidates. The unique structural features of this compound, such as the propoxy and methyl substituents on the phenyl ring, contribute to its stability and reactivity, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the role of 4-Propoxy-2-methylphenylboronic acid, pinacol ester in the development of novel therapeutic agents. For instance, researchers have utilized this compound in the synthesis of boron-containing inhibitors targeting proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The boronic acid moiety of this compound can form reversible covalent bonds with the active-site residues of these enzymes, leading to potent and selective inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a series of boronic acid-based inhibitors derived from 4-Propoxy-2-methylphenylboronic acid, pinacol ester in suppressing the activity of a key oncogenic kinase, with promising results in preclinical models.

In addition to its applications in drug discovery, 4-Propoxy-2-methylphenylboronic acid, pinacol ester has been employed in the development of chemical probes for studying biological systems. Its ability to participate in bioorthogonal reactions, such as the formation of boronate esters with diols, has enabled researchers to design fluorescent and affinity-based probes for detecting and quantifying biomolecules in live cells. A recent study in Chemical Science reported the use of this compound in the synthesis of a turn-on fluorescent probe for monitoring glucose levels in real-time, showcasing its potential in diagnostic applications.

The synthetic utility of 4-Propoxy-2-methylphenylboronic acid, pinacol ester has also been explored in the context of materials science. Researchers have incorporated this compound into the design of boron-doped organic semiconductors, which exhibit unique electronic properties suitable for optoelectronic devices. A 2022 publication in Advanced Materials detailed the synthesis of a series of boron-containing polymers using this compound as a key building block, resulting in materials with enhanced charge transport capabilities and stability.

Despite its promising applications, challenges remain in the large-scale production and handling of 4-Propoxy-2-methylphenylboronic acid, pinacol ester. Issues such as its sensitivity to moisture and the need for optimized reaction conditions for its incorporation into complex molecules are areas of active research. Recent advancements in protective group strategies and catalyst systems have addressed some of these limitations, as evidenced by a 2023 study in Organic Letters that reported a highly efficient protocol for the deprotection and functionalization of this compound under mild conditions.

In conclusion, 4-Propoxy-2-methylphenylboronic acid, pinacol ester (CAS: 1688702-80-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, chemical probe development, and materials science, with ongoing research efforts aimed at overcoming existing challenges and expanding its utility. As the field continues to evolve, this compound is expected to play an increasingly important role in the development of innovative therapeutic and diagnostic tools.